N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide
• InChI: InChI=1S/C17H23N3O3/c1-12-3-4-15(9-13(12)2)20-11-14(10-16(20)21)18-17(22)19-5-7-23-8-6-19/h3-4,9,14H,5-8,10-11H2,1-2H3,(H,18,22)
• InChI Key: JVDPWUVJFIUJQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)N3CCOCC3)C
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol
• CAS No.: 894027-52-2

Description

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide, also known as DMPMO, is a novel compound with potential applications in scientific research. It is an analog of pyrrolidine-3-carboxamide, which is a widely used reagent in organic synthesis. DMPMO has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties.

Scientific Research Applications

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-cancer properties, and has been used in the development of new drugs for the treatment of various diseases. Additionally, this compound has been used in the synthesis of other compounds, such as peptides and peptidomimetics. It has also been used in the synthesis of polymers and other materials.

Mechanism of Action

Target of Action

A similar compound was found to target the tyrosine-protein kinase syk . This protein plays a crucial role in immune cell signaling and has been implicated in various immune disorders when dysregulated.

Mode of Action

If it shares a similar mechanism with the aforementioned compound, it might interact with its target by binding to the active site of the Tyrosine-protein kinase SYK, thereby modulating its activity .

Result of Action

If it acts on the Tyrosine-protein kinase SYK, it could potentially alter immune cell signaling, leading to changes in immune response .

Advantages and Limitations for Lab Experiments

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its effects can be easily monitored and quantified. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and must be dissolved in organic solvents. Additionally, its effects are not as potent as other compounds, such as peptides.

Future Directions

There are several potential future directions for the use of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide. For example, it could be used in the development of new drugs for the treatment of various diseases. Additionally, it could be used in the synthesis of polymers and other materials. Finally, further research is needed to better understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide is synthesized via a two-step process. The first step involves the condensation of 3,4-dimethylphenylhydrazine hydrochloride with morpholine-4-carboxylic acid. This is followed by the cyclization of the resulting hydrazone with hydrochloric acid to form this compound. The reaction is carried out in a mixture of ethanol and water at a temperature of 80°C. The reaction is complete after 24 hours, and the product is purified by recrystallization.